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Compound of Interest

Compound Name:
10(Z),13(Z)-Nonadecadienoyl

chloride

Cat. No.: B15552993 Get Quote

Essential Safety and Handling Guide for
10(Z),13(Z)-Nonadecadienoyl Chloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 10(Z),13(Z)-Nonadecadienoyl chloride (CAS No. 960593-66-2) in

a laboratory setting. The following information is critical for researchers, scientists, and

professionals in drug development to ensure safe handling and maintain experimental integrity.

Chemical Identifier and Properties:

Property Value

Molecular Formula C₁₉H₃₃ClO[1]

Molecular Weight 312.92 g/mol [1]

Physical State Liquid[1]

Purity >99%[1]

Storage Freezer[1]
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Based on the general reactivity of acyl chlorides, 10(Z),13(Z)-Nonadecadienoyl chloride is

expected to be corrosive and react with water. Therefore, stringent safety measures are

imperative. The following table summarizes the required Personal Protective Equipment (PPE).

PPE Category
Required Equipment and
Specifications

Rationale and Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield.

As described by OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166,

this combination protects

against splashes of the

corrosive liquid.[2]

Skin Protection

- Gloves: Impervious gloves

(e.g., nitrile, neoprene).

Regularly inspect for and

immediately replace any

damaged gloves. - Lab Coat: A

chemically resistant lab coat or

apron. - Clothing: Long pants

and closed-toe shoes.

Protects against skin burns

and irritation. Contaminated

clothing should be removed

immediately and washed

before reuse.[2][3]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[2]

Prevents inhalation of

corrosive and irritating vapors.

If a fume hood is not available,

a NIOSH-approved respirator

may be necessary.

Hand Protection Impervious gloves.
To prevent direct contact with

the skin.[3]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[2]
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Work exclusively within a certified chemical fume hood to minimize inhalation exposure.

Prepare all necessary equipment and reagents before handling the compound.

Have appropriate spill cleanup materials readily available (e.g., inert absorbent material like

sand or vermiculite).

2. Handling the Compound:

Wear all required PPE as outlined in the table above.

Allow the container of 10(Z),13(Z)-Nonadecadienoyl chloride to equilibrate to room

temperature before opening to prevent moisture condensation.

Open the container slowly and carefully in the fume hood to release any potential pressure

buildup.

Use compatible, dry glassware and equipment to prevent reaction with water.

Dispense the required amount of the liquid carefully, avoiding splashes.

3. Post-Handling:

Tightly seal the container after use and store it in a freezer as recommended.[1]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Emergency Procedures
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Emergency Scenario First Aid and Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the individual is not

breathing, begin artificial respiration. Seek

immediate medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Spill

Evacuate the area. Wear appropriate PPE and

contain the spill with an inert absorbent material.

Collect the absorbed material into a suitable,

labeled container for disposal. Do not use water

to clean up the spill as acyl chlorides react with

water.

Disposal Plan
All waste containing 10(Z),13(Z)-Nonadecadienoyl chloride must be considered hazardous

waste.

Dispose of the chemical and any contaminated materials in a tightly sealed, properly labeled

container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of it down the drain.
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Workflow for Safe Handling of 10(Z),13(Z)-
Nonadecadienoyl Chloride

Preparation

Handling

Cleanup & Disposal

Emergency Response

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Prepare Spill Kit

Open Container in Fume Hood

Proceed to Handling

Dispense Chemical

Securely Close Container Spill Occurs Personnel Exposure

Decontaminate Work Area

Proceed to Cleanup

Segregate Hazardous Waste

Dispose of Waste per Regulations

Evacuate Area Contain Spill Cleanup with Inert Absorbent Administer First Aid Seek Immediate Medical Attention
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. larodan.com [larodan.com]

2. fishersci.com [fishersci.com]

3. tcichemicals.com [tcichemicals.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 10(Z),13(Z)-
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handling-10-z-13-z-nonadecadienoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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